![molecular formula C21H18Cl2N2O3 B5129086 5-(2,4-dichlorophenyl)-N-[2-(4-morpholinyl)phenyl]-2-furamide](/img/structure/B5129086.png)
5-(2,4-dichlorophenyl)-N-[2-(4-morpholinyl)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,4-dichlorophenyl)-N-[2-(4-morpholinyl)phenyl]-2-furamide, commonly known as DCPMF, is a chemical compound that has gained significant attention in the field of scientific research. DCPMF is a furan-based compound that possesses various biological activities and has been studied extensively for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of DCPMF is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development of various diseases. DCPMF has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in the development of inflammation and cancer.
Biochemical and Physiological Effects:
DCPMF has been found to possess various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit the growth of tumors. DCPMF has also been found to possess anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using DCPMF in lab experiments include its ability to inhibit the activity of COX-2, its anti-inflammatory and anti-cancer properties, and its potential therapeutic applications in various fields of medicine. However, the limitations of using DCPMF in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of DCPMF. Further studies are needed to fully understand its mechanism of action and its potential therapeutic applications. Studies are also needed to determine the optimal dosage and administration of DCPMF for the treatment of various diseases. Additionally, studies are needed to determine the potential side effects and toxicity of DCPMF. Finally, studies are needed to develop more efficient and cost-effective synthesis methods for DCPMF.
Conclusion:
In conclusion, DCPMF is a furan-based compound that possesses various biological activities and has been studied extensively for its potential therapeutic applications. DCPMF has been found to possess anti-inflammatory, anti-cancer, and anti-tumor properties, and has been studied for its potential use in the treatment of neurological disorders. Although further studies are needed to fully understand its mechanism of action and its potential therapeutic applications, DCPMF holds promise as a potential therapeutic agent in various fields of medicine.
Synthesis Methods
DCPMF can be synthesized through a multi-step reaction process. The first step involves the synthesis of 2,4-dichlorophenylacetic acid, which is then reacted with thionyl chloride to form 2,4-dichlorophenylacetyl chloride. The acetyl chloride is then reacted with 2-(4-morpholinyl)aniline to form the intermediate compound, which is further reacted with furan-2-carboxylic acid to produce DCPMF.
Scientific Research Applications
DCPMF has been studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anti-inflammatory, anti-cancer, and anti-tumor properties. DCPMF has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
5-(2,4-dichlorophenyl)-N-(2-morpholin-4-ylphenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18Cl2N2O3/c22-14-5-6-15(16(23)13-14)19-7-8-20(28-19)21(26)24-17-3-1-2-4-18(17)25-9-11-27-12-10-25/h1-8,13H,9-12H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKHHMIXWYDPFLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=CC=C2NC(=O)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.